![molecular formula C18H31NO B5216207 N,N-diethyl-6-(4-ethylphenoxy)-1-hexanamine](/img/structure/B5216207.png)
N,N-diethyl-6-(4-ethylphenoxy)-1-hexanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N-diethyl-6-(4-ethylphenoxy)-1-hexanamine, commonly known as DMAA, is a synthetic compound that has gained popularity as a dietary supplement and pre-workout stimulant. DMAA is a sympathomimetic amine that is structurally similar to ephedrine and amphetamine. DMAA has been used as a performance-enhancing drug by athletes and bodybuilders due to its ability to increase energy, focus, and endurance. Although DMAA is a synthetic compound, it has been found in some natural sources, including geranium oil.
Mechanism of Action
DMAA acts as a sympathomimetic agent by stimulating the release of norepinephrine and dopamine from nerve terminals. This leads to an increase in heart rate, blood pressure, and energy expenditure. DMAA also acts as a vasoconstrictor, which can improve blood flow and oxygen delivery to muscles during exercise.
Biochemical and Physiological Effects
Several studies have shown that DMAA can improve exercise performance by increasing energy, focus, and endurance. DMAA has also been shown to increase fat oxidation and energy expenditure, which can lead to weight loss. However, the long-term effects of DMAA on health are not well understood, and more research is needed to determine its safety and efficacy.
Advantages and Limitations for Lab Experiments
DMAA has several advantages as a research tool, including its ability to improve exercise performance and energy expenditure. However, DMAA also has limitations, including its potential for abuse and its unclear long-term effects on health. Researchers should use caution when using DMAA in lab experiments and should carefully monitor its effects on study participants.
Future Directions
There are several future directions for research on DMAA, including its potential use as a treatment for ADHD and narcolepsy. Additionally, more research is needed to determine the long-term effects of DMAA on health and its potential for abuse. Finally, researchers should investigate the effects of DMAA on different populations, including women, older adults, and individuals with medical conditions.
Synthesis Methods
DMAA can be synthesized through a process that involves the reaction of 4-methylhexan-2-one with hydroxylamine hydrochloride to form 4-methylhexan-2-one oxime. The oxime is then reduced to form 1,3-dimethylamylamine, which is further reacted with ethylamine to produce DMAA.
Scientific Research Applications
DMAA has been extensively studied for its potential use as a dietary supplement and pre-workout stimulant. Several studies have investigated the effects of DMAA on exercise performance, energy expenditure, and fat oxidation. DMAA has also been studied for its potential use as a treatment for attention deficit hyperactivity disorder (ADHD) and narcolepsy.
properties
IUPAC Name |
N,N-diethyl-6-(4-ethylphenoxy)hexan-1-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H31NO/c1-4-17-11-13-18(14-12-17)20-16-10-8-7-9-15-19(5-2)6-3/h11-14H,4-10,15-16H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRBAVLKPGTVZRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)OCCCCCCN(CC)CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H31NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-diethyl-6-(4-ethylphenoxy)-1-hexanamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.